Cas no 947533-96-2 (2-Methyl-5-(trifluoromethyl)phenylboronic acid)

2-Methyl-5-(trifluoromethyl)phenylboronic acid Properties

Names and Identifiers

• 2-Methyl-5-(trifluoromethyl)phenylboronic acid
• [2-methyl-5-(trifluoromethyl)phenyl]boronic acid
• 2-Methyl-5-trifluoromethyl-phenylboronic acid
• B-[2-Methyl-5-(trifluoromethyl)phenyl]boronic acid (ACI)
• 2-METHYL-5-TRIFLUOROMETHYL-PHENYLBORONIC ACID
• (2-METHYL-5-(TRIFLUOROMETHYL)PHENYL)BORONIC ACID
• SCHEMBL4841354
• EN300-316423
• BS-24686
• CS-0175769
• 2-Methyl-5-(trifluoromethyl)phenylboronicacid
• XH0402
• Z1269195163
• 947533-96-2
• 2-Methyl-5-(trifluoromethyl)phenyl boronic acid
• DTXSID80659373
• AKOS015842294
• SY066130
• MFCD11042432
• J-509996
• DB-028153
• 2-Methyl-5-trifluoromethylphenylboronic acid
• +Expand

• MDL： MFCD11042432
• InChIKey： WFARXIDYQNIXLI-UHFFFAOYSA-N
• Inchi： 1S/C8H8BF3O2/c1-5-2-3-6(8(10,11)12)4-7(5)9(13)14/h2-4,13-14H,1H3
• SMILES： FC(C1C=C(B(O)O)C(C)=CC=1)(F)F

Computed Properties

• Exact Mass: 204.05700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 204.0569441g/mol
• Heavy Atom Count: 14
• Complexity: 196
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• LogP: 0.69360
• PSA: 40.46000
• Boiling Point: 287.0±50.0 ºC (760 Torr),
• Flash Point: 127.4±30.1 ºC,
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),

2-Methyl-5-(trifluoromethyl)phenylboronic acid Security Information

2-Methyl-5-(trifluoromethyl)phenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%